(2-Fluoroethyl)(2-methoxyethyl)amine hydrochloride

• IUPAC Name: N-(2-fluoroethyl)-2-methoxyethanamine;hydrochloride
• InChI: InChI=1S/C5H12FNO.ClH/c1-8-5-4-7-3-2-6;/h7H,2-5H2,1H3;1H
• InChI Key: PVQUZKRKWSASNS-UHFFFAOYSA-N
• Canonical SMILES: COCCNCCF.Cl
• Molecular Formula: C5H13ClFNO
• Molecular Weight: 157.61 g/mol

Description

(2-Fluoroethyl)(2-methoxyethyl)amine hydrochloride, also known as FMEA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Electrolytic Reactions and Synthesis

• Electrolytic Reactions and Synthesis of Fluoroalkylated Building Blocks: The anodic methoxylation of N-(fluoroethyl)amines has been explored, revealing unique regioselectivity and promotion effects based on the structure of the Rf group. This method has been noted for its utility in constructing carbon-carbon bonds α to the trifluoromethyl and difluoromethyl groups, which is challenging with other techniques (Fuchigami & Ichikawa, 1994).

Chemical Transformations

• Role of Reagent Structure in Transformations of Hydroxy Substituted Organic Molecules: The study of hydroxy-substituted organic molecules and their reactions with different types of N–F class fluorinating reagents has been conducted. This research provides insights into the reactivity of these reagents with various organic compounds, including the effects of structure variation on oxidation and fluorination processes (Zupan, Iskra, & Stavber, 1995).

Radiopharmaceutical Synthesis

• Radiochemical Synthesis for Medical Imaging: [18F]Fluororaclopride, a radiopharmaceutical, has been synthesized using [18F]fluoroethyltriflate, derived from a bis triflate of ethylene glycol. This compound shows potential in medical imaging, particularly in studying D2 receptor affinity (Kiesewetter, Brücke, & Finn, 1989).

Synthesis of Fluorine-Substituted Compounds

• Synthesis of Fluorine-Substituted Quinazolin Derivatives: Research on the synthesis of fluorine-substituted 1,4,5,6-tetrahydrobenzo[h]quinazolin-2-amine derivatives has been conducted. These compounds have been studied for their potential in anti-inflammatory activity and represent a significant area of research in medicinal chemistry (Sun, Gao, Wang, & Hou, 2019).